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Compound of Interest

Compound Name: 1-isopropyl-3,5-dinitro-1H-pyrazole

CAS No.: 1281984-45-9

Cat. No.: B3046730 Get Quote

Executive Summary & Mechanistic Context
The handling, scale-up, and transport of energetic materials—ranging from military-grade

explosives to reactive pharmaceutical intermediates (e.g., azides, tetrazoles, and peroxides)—

require rigorous mechanical sensitivity profiling. Unplanned initiation events are rarely caused

by bulk heating; rather, they are triggered by mechanical stimuli that localize energy into

microscopic "hot spots" within the crystal lattice.

This application note provides a comprehensive, self-validating protocol for determining the

impact and friction sensitivity of energetic compounds. By adhering to the United Nations

Manual of Tests and Criteria[1] and NATO Standardization Agreements (STANAG 4489 and

STANAG 4487), scientists can accurately quantify the thermodynamic thresholds at which

mechanical energy translates into catastrophic chemical decomposition.

Experimental Workflows & Logical Relationships
The determination of mechanical sensitivity is a multi-stage process that requires strict

environmental controls and statistical rigor. The workflow below outlines the critical path from

sample preparation to safety classification.
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Fig 1. End-to-end workflow for mechanical sensitivity testing of energetic compounds.

Reference Data: Benchmarking Common
Compounds
Before testing novel compounds, the apparatus must be calibrated against known reference

standards. The following table summarizes the widely accepted impact and friction sensitivity

thresholds for common energetic materials[2].
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Compound Name Abbreviation
Impact Sensitivity (

in Joules)

Friction Sensitivity
(

in Newtons)

Nitroglycerin NG 0.2 < 0.5

Pentaerythritol

Tetranitrate
PETN 3.0 60

Cyclotrimethylenetrinit

ramine
RDX 7.5 120

Cyclotetramethylenete

tranitramine
HMX 7.4 120

2,4,6-Trinitrotoluene TNT 15.0 > 360

Ammonium

Perchlorate
AP 20 - 25 240

Triaminotrinitrobenzen

e
TATB 50.0 > 360

Note: Lower values indicate a higher sensitivity to mechanical stimuli[2].

Protocol A: Impact Sensitivity via BAM Fallhammer
Principle & Causality
The BAM Fallhammer test measures the sensitivity of a substance to drop-weight impact[2].

The kinetic energy of the falling mass is transferred to the sample, causing adiabatic

compression of trapped gas voids between the crystals. Causality Check: Why is the sample

measured strictly by volume (40 mm³) rather than mass? Hot spot formation is a volumetric

phenomenon. Because bulk density varies wildly among novel synthesized compounds,

standardizing by mass would alter the void volume, destroying the comparability of the

thermodynamic response across different chemicals. Furthermore, temperature and humidity

must be strictly controlled, as moisture acts as a plasticizer that artificially dampens

sensitivity[3].
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Self-Validating System Setup
Calibration: Prior to testing an unknown, conduct a 10-shot series on a reference standard

(e.g., RDX). The resulting

must fall within 10% of the 7.5 J benchmark[2]. If it deviates, inspect the anvil surfaces for
micro-pitting.

Environmental Control: Condition samples in a desiccator at 25°C and <20% relative

humidity for 24 hours prior to testing[3].

Step-by-Step Procedure
Sample Preparation: Sieve the dried compound to isolate particles < 500 µm.

Loading: Using a calibrated volumetric spoon, measure exactly 40 mm³ of the compound.

Assembly: Place the sample into the center of the lower steel anvil. Place the upper steel

anvil on top, ensuring the sample is evenly distributed. Insert the anvil assembly into the

centering ring of the Fallhammer apparatus.

Execution: Select a drop weight (e.g., 1 kg, 5 kg, or 10 kg). Raise the weight to the

predetermined height (

) calculated to deliver the desired energy (

). Release the weight.

Observation: Record a "Positive Event (+)" if a flash, flame, smoke, or an audible report

(crackling/explosion) is observed[2]. Record a "Negative Event (-)" if the sample is merely

compacted without decomposition.

Iteration: Proceed using the Bruceton Up-and-Down methodology (detailed in Section 6).

Protocol B: Friction Sensitivity via BAM Friction
Apparatus
Principle & Causality
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The BAM Friction apparatus evaluates a material's vulnerability to thermomechanical shear

forces[2]. The sample is subjected to a defined normal force while a porcelain peg is dragged

across a porcelain plate. Causality Check: The roughness of the porcelain plates is the most

critical, yet often overlooked, variable. The coefficient of friction dictates the energy transfer to

the crystal lattice. Studies have shown that variations in the arithmetic mean roughness (

) of the plates can drastically alter the sensitivity results of reference materials like RDX and
PETN[4]. Always use plates from a single, verified manufacturer batch for a given test series.

Self-Validating System Setup
Calibration: Run a baseline test using PETN. The reaction threshold should reliably trigger at

approximately 60 N[2].

Surface Verification: Ensure the porcelain plates and pegs are pristine. Never reuse a track

on a plate, as microscopic glazing or residual carbon from previous tests will alter the friction

coefficient.

Step-by-Step Procedure
Sample Preparation: Measure exactly 10 mm³ of the sieved, desiccated compound.

Assembly: Place the sample onto the grooved surface of the porcelain plate. Lower the

porcelain peg directly onto the sample pile.

Loading: Adjust the position of the weight on the pivotal lever arm to apply the desired

normal force (ranging from 5 N to 360 N)[5].

Execution: Actuate the motor. The apparatus will drag the porcelain plate back and forth

once across a fixed distance at a constant speed.

Observation: A reaction is defined as a flash, crackle, or explosion[2]. Note: Mere

discoloration or melting without an audible/visual report is generally considered a negative

result, though it should be recorded in the lab notebook.

Iteration: Proceed using the Bruceton Up-and-Down methodology.
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Statistical Analysis: The Bruceton Up-and-Down
Method
Historically, testing relied on finding a single "limiting stimulus" (e.g., 1-in-6 method). However,

modern statistical consensus dictates that a limiting stimulus is an ill-defined statistical

quantity[5]. Sensitivity is a probability distribution. The Bruceton (Up-and-Down) method is

superior because it concentrates testing around the 50% probability threshold (

or

), yielding statistically robust standard deviations with fewer samples[3].

Set Initial Stimulus
(Estimated 50% Threshold)

Apply Mechanical
Stimulus to Sample

Observe Reaction?
(Flash, Report, Smoke)

Positive Event (+)
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 No

Decrease Stimulus
by Step (d)
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Fig 2. Logical flow of the Bruceton up-and-down statistical testing methodology.

Execution Logic:
Choose a starting stimulus (energy or load) close to the estimated 50% initiation point.

If the sample reacts (+), the stimulus for the next sample is decreased by one logarithmic

step (

).

If the sample does not react (-), the stimulus for the next sample is increased by one

logarithmic step (

).

Continue this process for a minimum of 20 to 30 trials to ensure statistical convergence. The

or

is then calculated using the Dixon and Mood equation based on the frequencies of the least
frequent event (either explosions or non-explosions)[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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